molecular formula C12H12O B8537355 2-Benzyl-5-methyl-furan

2-Benzyl-5-methyl-furan

Cat. No.: B8537355
M. Wt: 172.22 g/mol
InChI Key: SYTLHTWKVXPUKK-UHFFFAOYSA-N
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Description

2-Benzyl-5-methyl-furan is a useful research compound. Its molecular formula is C12H12O and its molecular weight is 172.22 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H12O

Molecular Weight

172.22 g/mol

IUPAC Name

2-benzyl-5-methylfuran

InChI

InChI=1S/C12H12O/c1-10-7-8-12(13-10)9-11-5-3-2-4-6-11/h2-8H,9H2,1H3

InChI Key

SYTLHTWKVXPUKK-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(O1)CC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

n-BuLi (1.8 mL, 4.51 mmol, 2.5 M in hexane) was added to a solution of 2methylfuran (0.37 mL, 4.10 mmol) in anhydrous THF (3 mL) at −25° C. The resulting solution was stirred at room temperature for 3 h and then cooled to −15° C. Benzyl bromide (0.59 mL, 4.92 mmol), which was passed through a plug of aluminum oxide, was added and the solution was warmed to rt and stirred overnight. Saturated NH4Cl solution (5 mL) was added and the mixture was stirred for 1 h. The reaction mixture was then extracted with ether (2×5 mL) and the combined organic extracts were dried and concentrated under reduced pressure. Purification by flash chromatography on silica gel eluting with hexanes gave 323 mg (1.88 mmol, 46%) of compound 205A as colorless oil. HPLC: 95% at 3.72 min (retention time) (YMC S5 ODS column 4.6×50 mm, 10–90% aqueous methanol over 4 minutes containing 0.2% phosphoric acid, 4 mL/min, monitoring at 220 nm) and about 400 mg mixture of product and benzyl bromide (−2:1 by HPLC).
Quantity
1.8 mL
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reactant
Reaction Step One
Quantity
0.37 mL
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reactant
Reaction Step One
Name
Quantity
3 mL
Type
solvent
Reaction Step One
Quantity
0.59 mL
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reactant
Reaction Step Two
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0 (± 1) mol
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reactant
Reaction Step Three
Name
Quantity
5 mL
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reactant
Reaction Step Four
Yield
46%

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